Cas no 2229423-71-4 (2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2229423-71-4
• MF: C₆H₈F₂N₂O
• MW: 162.137328147888
• CID: 6123013
• PubChem ID: 165675444
• Update Time: 2025-08-05

2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol
• EN300-1968237
• 2229423-71-4

• Inchi： 1S/C6H8F2N2O/c1-10-3-2-5(9-10)6(7,8)4-11/h2-3,11H,4H2,1H3
• InChI Key： ZQHRXXXHNYJWFQ-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CN(C)N=1)F

Computed Properties

• Exact Mass: 162.06046921g/mol
• Monoisotopic Mass: 162.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2229423-71-4)

2,2-Difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2229423-71-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and pyrazole moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol has surged, driven by the growing focus on precision medicine and sustainable agriculture. The compound's CAS No. 2229423-71-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization have been explored in peer-reviewed journals, highlighting its role in developing novel heterocyclic compounds with potential therapeutic benefits.

One of the key advantages of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol is its compatibility with modern green chemistry principles. Researchers are investigating eco-friendly synthetic routes to produce this compound, aligning with global trends toward sustainable chemical manufacturing. This aligns with frequent search queries such as "fluorinated pyrazole derivatives" and "sustainable synthesis of fluorinated alcohols," which are trending topics in academic and industrial circles.

The compound's pyrazole ring is a notable feature, as pyrazole-based molecules are widely studied for their pharmacological activities, including anti-inflammatory and antimicrobial properties. This has led to increased interest in CAS No. 2229423-71-4 as a precursor for designing new small-molecule drugs. Additionally, its difluoro substitution pattern is advantageous for tuning lipophilicity and improving drug-receptor interactions, a topic frequently discussed in medicinal chemistry forums.

From an analytical perspective, 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol is characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for verifying its purity and structural integrity, which are critical for its use in high-value applications. Searches related to "analytical methods for fluorinated compounds" often highlight the importance of such techniques in quality control.

In summary, 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2229423-71-4) represents a promising compound in the realm of fluorinated heterocycles. Its applications span drug development, agrochemical innovation, and sustainable chemistry, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation chemical intermediates.